Cas no 1339602-34-4 (5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione)

• Product Name: 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione
• CAS No: 1339602-34-4
• MF: C₇H₅BrN₂O₂S
• MW: 261.095799207687
• CID: 5178650
• Update Time: 2025-11-01

5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromothiophen-2-yl)imidazolidine-2,4-dione
• 5-(4-Bromo-thiophen-2-yl)-imidazolidine-2,4-dione
• 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione

• Inchi： 1S/C7H5BrN2O2S/c8-3-1-4(13-2-3)5-6(11)10-7(12)9-5/h1-2,5H,(H2,9,10,11,12)
• InChI Key： YMTJREZOYSGUDB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1C(NC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 1.1
• Topological Polar Surface Area: 86.4

Additional information on 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione

Introduction to 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione (CAS No. 1339602-34-4)

5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione, identified by its CAS number 1339602-34-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, characterized by a six-membered ring containing two nitrogen atoms and a single oxygen atom. The presence of a 4-bromothiophen-2-yl substituent at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structure of 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione features a brominated thiophene ring connected to an imidazolidine core. This arrangement not only enhances its reactivity but also allows for further functionalization, enabling the synthesis of more complex derivatives. The compound’s dual functionality—combining the electron-deficient imidazolidine ring with the electron-rich thiophene system—makes it an attractive candidate for exploring novel pharmacological interactions.

In recent years, there has been growing interest in imino-sugars and their derivatives due to their broad spectrum of biological activities. The 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione scaffold aligns well with this trend, as it can be modified to produce compounds with potential applications in anti-inflammatory, antiviral, and anticancer therapies. Researchers have been particularly intrigued by its ability to mimic natural sugars while incorporating additional pharmacophores for enhanced efficacy.

One of the most compelling aspects of 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione is its role as a key intermediate in the synthesis of more complex molecules. Its bromine substituent at the thiophene ring allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce diverse functional groups. This reactivity has enabled the creation of libraries of derivatives with tailored properties for biological evaluation.

Recent studies have highlighted the potential of 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione in developing inhibitors targeting specific enzymes involved in metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial in DNA synthesis and repair. Such activities make it a valuable candidate for further exploration in oncology research.

The synthesis of 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the formation of the imidazolidine core through condensation reactions, followed by bromination and coupling with the thiophene moiety. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce larger quantities for research purposes.

In terms of biological activity, preliminary studies have demonstrated that 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione exhibits inhibitory effects on certain bacterial strains due to its structural similarity to known antimicrobial agents. Additionally, its interaction with cellular receptors has been explored in vitro, revealing potential applications in modulating immune responses. These findings underscore its significance as a lead compound for further pharmacological investigations.

The pharmacokinetic profile of this compound is another area of interest. Due to its relatively small molecular size and moderate lipophilicity, it is expected to exhibit reasonable bioavailability upon oral administration. However, detailed pharmacokinetic studies are necessary to confirm these predictions and optimize dosing regimens for therapeutic applications.

From a drug discovery perspective, 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione serves as a valuable building block for structure-based drug design. Computational modeling techniques have been employed to understand how modifications at different positions on the molecule can influence its binding affinity and selectivity. This approach has guided the development of novel analogs with improved pharmacological profiles.

The role of heterocycles in medicinal chemistry cannot be overstated, and compounds like 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione exemplify their importance. Heterocyclic scaffolds often provide unique chemical functionalities that are not easily replicated by acyclic molecules. This inherent diversity makes them indispensable tools for designing drugs that interact selectively with biological targets.

In conclusion, 5-(4-Bromothiophen-2-yl)imidazolidine-2,4-dione (CAS No. 1339602-34-4) represents a promising compound with significant potential in pharmaceutical research. Its structural features, synthetic accessibility, and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this scaffold, 5-(4-Bromothiophen-2-yli midazolidine -24 -dione will undoubtedly remain at the forefront of drug discovery efforts.